4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid

• CAS RN: 85562-63-6
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 5-[[(1S)-1-carboxy-2-methylpropyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C10H17NO5/c1-6(2)9(10(15)16)11-7(12)4-3-5-8(13)14/h6,9H,3-5H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)/t9-/m0/s1
• InChI Key: UTTCSZIGAGVTJE-VIFPVBQESA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)CCCC(=O)O
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)CCCC(=O)O

Description

4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid, also known as 4-MPCA, is a carboxylic acid that is widely used in scientific research. It is a member of the family of compounds known as carbamates, which are commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-MPCA is a versatile compound that has a wide range of applications in scientific research, including the study of biochemical and physiological processes. In

Scientific Research Applications

4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid is a versatile compound that has a wide range of applications in scientific research. It has been used in the study of biochemical and physiological processes, such as enzyme kinetics, drug metabolism, and signal transduction. It has also been used to study the structure and function of proteins, as well as the interactions between proteins and other molecules. In addition, this compound has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid acts as an inhibitor of enzymes, such as proteases, kinases, and phosphatases. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This action is reversible, meaning that the enzyme can be reactivated by removing the inhibitor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in signal transduction, such as tyrosine kinases, which are involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of proteases, which are involved in the breakdown of proteins. In addition, this compound has been shown to inhibit the activity of phosphatases, which are involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid has several advantages for laboratory experiments. It is a highly soluble compound, making it easy to work with in solution. It is also a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. Additionally, it is a relatively inexpensive compound, making it a cost-effective choice for laboratory experiments.
However, this compound also has some limitations for laboratory experiments. It is a relatively small molecule, meaning that it is not very effective at binding to larger molecules, such as proteins. Additionally, it can be difficult to work with in certain solvents, such as water.

Future Directions

There are several potential future directions for the study of 4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid. One potential direction is to investigate the effects of this compound on other biochemical and physiological processes, such as cell cycle regulation and apoptosis. Additionally, further research could be conducted to study the interactions between this compound and other molecules, such as proteins and nucleic acids. Finally, further research could be conducted to optimize the synthesis of this compound and to develop new applications for this versatile compound.

Synthesis Methods

4-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}butanoic acid can be synthesized from a variety of starting materials, including aldehydes, carboxylic acids, and amines. The most common synthesis method involves the reaction of a carboxylic acid with an amine in the presence of a base. This reaction results in the formation of a carbamate, which can then be converted to this compound. The reaction is usually performed in an organic solvent, such as dimethylformamide (DMF). The reaction is typically carried out at room temperature, but can also be performed at higher temperatures.